Cas no 5436-58-8 ( )
structure
Product Name:
CAS No:5436-58-8
MF:C12H16O2
MW:192.254243850708
CID:940875
PubChem ID:228649
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 1-Methylpropyl ester
- butan-2-yl 2-phenylacetate
- Benzeneacetic acid,2-butyl ester
- phenyl-acetic acid sec-butyl ester
- Phenylessigsaeure-2-butylester
- Phenyl-essigsaeure-sec-butylester
- Phenylessigsaeure-sek-butylester
- Sec-butyl phenylacetate
- sec-Butyl-phenylacetat
- DTXSID20281450
- Benzeneacetic acid, 2-butyl ester
- .alpha.-Methylpropyl phenyl acetate
- NSC-21744
- AKOS015960542
- 5436-58-8
- NSC21744
- SCHEMBL2241152
- Sec-butyl phenylacetate #
-
-
- Inchi： 1S/C12H16O2/c1-3-10(2)14-12(13)9-11-7-5-4-6-8-11/h4-8,10H,3,9H2,1-2H3
- InChI Key： ZTPYZNJPAOHMRG-UHFFFAOYSA-N
- SMILES： O(C(CC1C=CC=CC=1)=O)C(C)CC
Computed Properties
- Exact Mass: 192.11500
- Monoisotopic Mass: 192.115029749g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 2.57080
Customs Data
- HS CODE：2916399090
- Customs Data：
China Customs Code:
2916399090Overview:
2916399090 Other aromatic monocarboxylic acids. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly
Summary:
2916399090 other aromatic monocarboxylic acids, their anhydrides, halides, peroxides, peroxyacids and their derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Related Literature
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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